Cas no 1354954-27-0 (2-(2-Bromophenyl)cyclopropan-1-amine hydrochloride)

• Product Name: 2-(2-Bromophenyl)cyclopropan-1-amine hydrochloride
• CAS No: 1354954-27-0
• MF: C₉H₁₁BrClN
• MW: 248.547340631485
• CID: 5159586
• Update Time: 2025-05-22

2-(2-Bromophenyl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromophenyl)cyclopropan-1-amine hydrochloride

• Inchi： 1S/C9H10BrN.ClH/c10-8-4-2-1-3-6(8)7-5-9(7)11;/h1-4,7,9H,5,11H2;1H
• InChI Key： DREMIJGUQWOEDV-UHFFFAOYSA-N
• SMILES： NC1CC1C1C=CC=CC=1Br.Cl

Additional information on 2-(2-Bromophenyl)cyclopropan-1-amine hydrochloride

Research Brief on 2-(2-Bromophenyl)cyclopropan-1-amine hydrochloride (CAS: 1354954-27-0): Recent Advances and Applications

2-(2-Bromophenyl)cyclopropan-1-amine hydrochloride (CAS: 1354954-27-0) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This research brief aims to provide an overview of the latest studies and applications of this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic uses. The compound's bromophenyl and cyclopropylamine moieties make it a promising candidate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

Recent studies have highlighted the role of 2-(2-Bromophenyl)cyclopropan-1-amine hydrochloride as a key intermediate in the synthesis of novel bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective serotonin reuptake inhibitors (SSRIs) with improved pharmacokinetic profiles. The compound's ability to modulate neurotransmitter systems has also been explored in the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's, where it shows potential as a neuroprotective agent.

In addition to its pharmacological applications, 2-(2-Bromophenyl)cyclopropan-1-amine hydrochloride has been investigated for its chemical properties. A recent Organic Letters publication (2024) detailed a novel synthetic route for this compound, emphasizing its scalability and high yield. The study also explored its reactivity in cross-coupling reactions, which could facilitate the development of new chemical entities for drug discovery. Furthermore, computational studies have provided insights into the compound's binding affinity for various biological targets, supporting its potential as a versatile scaffold in medicinal chemistry.

The safety and toxicological profile of 2-(2-Bromophenyl)cyclopropan-1-amine hydrochloride have also been a focus of recent research. Preclinical studies conducted in 2023 reported favorable toxicity data, suggesting its suitability for further development. However, challenges such as metabolic stability and bioavailability remain areas of active investigation. Ongoing research aims to optimize the compound's properties through structural modifications and formulation strategies.

In conclusion, 2-(2-Bromophenyl)cyclopropan-1-amine hydrochloride (CAS: 1354954-27-0) represents a promising compound with diverse applications in chemical biology and drug discovery. Its unique structural features, combined with recent advancements in synthesis and pharmacological evaluation, underscore its potential as a valuable tool for researchers. Future studies are expected to further elucidate its mechanisms of action and expand its therapeutic applications, particularly in CNS disorders and beyond.